Cas no 1264616-16-1 ([3,5-DIFLUORO-4-(1-PYRROLIDINYLCARBONYL)PHENYL]BORONIC ACID)

• Product Name: [3,5-DIFLUORO-4-(1-PYRROLIDINYLCARBONYL)PHENYL]BORONIC ACID
• CAS No: 1264616-16-1
• MF: C₁₁H₁₂BF₂NO₃
• MW: 255.025690078735
• MDL: MFCD20526377
• CID: 4471480
• PubChem ID: 57497356
• Update Time: 2025-05-19

[3,5-DIFLUORO-4-(1-PYRROLIDINYLCARBONYL)PHENYL]BORONIC ACID Chemical and Physical Properties

Names and Identifiers

• [3,5-DIFLUORO-4-(1-PYRROLIDINYLCARBONYL)PHENYL]BORONIC ACID
• 1264616-16-1
• SGDMUFAYYHTSRU-UHFFFAOYSA-N
• 3,5-DIFLUORO-4-(PYRROLIDINE-1-CARBONYL)PHENYLBORONIC ACID
• C11H12BF2NO3
• [3,5-difluoro-4-(pyrrolidine-1-carbonyl)phenyl]boronic acid
• (3,5-Difluoro-4-(pyrrolidine-1-carbonyl)phenyl)boronic acid
• D71702
• 3,5-Difluoro-4-(1-pyrrolidinylcarbonyl)phenylboronic acid
• CS-0189851
• MFCD20526377

• MDL： MFCD20526377
• Inchi： 1S/C11H12BF2NO3/c13-8-5-7(12(17)18)6-9(14)10(8)11(16)15-3-1-2-4-15/h5-6,17-18H,1-4H2
• InChI Key： SGDMUFAYYHTSRU-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C=1C(N1CCCC1)=O)F

Computed Properties

• Exact Mass: 255.0878297Da
• Monoisotopic Mass: 255.0878297Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Additional information on [3,5-DIFLUORO-4-(1-PYRROLIDINYLCARBONYL)PHENYL]BORONIC ACID

Introduction to [3,5-DIFLUORO-4-(1-PYRROLIDINYLCARBONYL)PHENYL]BORONIC ACID (CAS No. 1264616-16-1)

[3,5-DIFLUORO-4-(1-PYRROLIDINYLCARBONYL)PHENYL]BORONIC ACID (CAS No. 1264616-16-1) is a versatile and highly functionalized boronic acid derivative that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including the presence of fluorine atoms and a pyrrolidine carbonyl group, which confer it with a range of valuable properties and potential applications.

The fluorine atoms in the 3,5-difluoro positions of the phenyl ring play a crucial role in modulating the electronic and steric properties of the molecule. Fluorination is a common strategy in drug design to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. In the context of [3,5-DIFLUORO-4-(1-PYRROLIDINYLCARBONYL)PHENYL]BORONIC ACID, these fluorine substituents can significantly influence its reactivity and selectivity in various chemical reactions.

The pyrrolidine carbonyl group attached to the 4-position of the phenyl ring adds further complexity to the molecule. Pyrrolidine derivatives are known for their ability to form hydrogen bonds and participate in π-π interactions, which can be advantageous in designing molecules with specific biological activities. The carbonyl group also provides a reactive site for further functionalization, making [3,5-DIFLUORO-4-(1-PYRROLIDINYLCARBONYL)PHENYL]BORONIC ACID an attractive starting material for synthetic transformations.

In recent years, boronic acids have emerged as important building blocks in organic synthesis due to their ability to undergo Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and materials. The presence of a boronic acid moiety in [3,5-DIFLUORO-4-(1-PYRROLIDINYLCARBONYL)PHENYL]BORONIC ACID makes it an excellent candidate for such coupling reactions, enabling the efficient construction of carbon-carbon bonds under mild conditions.

One of the key applications of [3,5-DIFLUORO-4-(1-PYRROLIDINYLCARBONYL)PHENYL]BORONIC ACID is in the development of new pharmaceuticals. The compound's unique structure allows it to serve as a scaffold for the design and synthesis of bioactive molecules with potential therapeutic applications. For instance, recent studies have explored its use in the development of inhibitors targeting specific enzymes involved in various diseases. The ability to fine-tune the properties of this compound through chemical modifications opens up new avenues for drug discovery and optimization.

In addition to its pharmaceutical applications, [3,5-DIFLUORO-4-(1-PYRROLIDINYLCARBONYL)PHENYL]BORONIC ACID has shown promise in materials science. Boronic acids are known for their ability to form dynamic covalent bonds with diols, which can be exploited to create self-healing materials and adaptive systems. The presence of fluorine atoms and a pyrrolidine carbonyl group in [3,5-DIFLUORO-4-(1-PYRROLIDINYLCARBONYL)PHENYL]BORONIC ACID can enhance its performance in such applications by improving its stability and reactivity.

Recent research has also highlighted the potential of [3,5-DIFLUORO-4-(1-PYRROLIDINYLCARBONYL)PHENYL]BORONIC ACID in catalysis. Boronic acids can act as Lewis bases or acids depending on their environment, making them useful catalysts or ligands in various catalytic processes. The unique electronic properties conferred by the fluorine atoms and pyrrolidine carbonyl group can be leveraged to design more efficient and selective catalysts for industrial applications.

In conclusion, [3,5-DIFLUORO-4-(1-PYRROLIDINYLCARBONYL)PHENYL]BORONIC ACID (CAS No. 1264616-16-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and catalysis. Its unique structural features make it an attractive starting material for synthetic transformations and a valuable tool for researchers exploring new frontiers in these fields. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern scientific endeavors.